Cas no 170301-01-6 (6-fluoro-2-phenyl-3,1-benzoxazin-4-one)

170301-01-6 structure
Product name:6-fluoro-2-phenyl-3,1-benzoxazin-4-one
6-fluoro-2-phenyl-3,1-benzoxazin-4-one Chemical and Physical Properties
Names and Identifiers
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- DTXCID70385033
- 170301-01-6
- DTXSID20434207
- 4H-3,1-Benzoxazin-4-one, 6-fluoro-2-phenyl-
- 6-fluoro-2-phenyl-3,1-benzoxazin-4-one
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- Inchi: InChI=1S/C14H8FNO2/c15-10-6-7-12-11(8-10)14(17)18-13(16-12)9-4-2-1-3-5-9/h1-8H
- InChI Key: AVVLQMQNHQFOAC-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)F)C(=O)O2
Computed Properties
- Exact Mass: 241.05390666g/mol
- Monoisotopic Mass: 241.05390666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 38.7Ų
6-fluoro-2-phenyl-3,1-benzoxazin-4-one Related Literature
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Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
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Boris Buchroithner,Delara Hartmann,Sandra Mayr,Yoo Jin Oh,Dmitry Sivun,Andreas Karner,Bianca Buchegger,Thomas Griesser,Peter Hinterdorfer,Thomas A. Klar,Jaroslaw Jacak Nanoscale Adv., 2020,2, 2422-2428
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Ryota Sakamoto,Taishiro Sasaki,Norikazu Honda,Takeshi Yamamura Chem. Commun., 2009, 5156-5158
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Zhong Wei Jiang,Ting Ting Zhao,Shu Jun Zhen,Chun Mei Li,Yuan Fang Li J. Mater. Chem. A, 2021,9, 9301-9306
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Xiaoxia Hu,Jing Dai,Jie Wang,Yaning Tan,Xiangdong Yang,Shuang Yang,Quan Yuan J. Mater. Chem. B, 2017,5, 6794-6800
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